Cas no 139163-63-6 ((1S)-1-(6-Bromopyridin-3-yl)ethan-1-ol)

• Product Name: (1S)-1-(6-Bromopyridin-3-yl)ethan-1-ol
• CAS No: 139163-63-6
• MF: C₇H₈BrNO
• MW: 202.04852104187
• CID: 5274060
• PubChem ID: 124502705
• Update Time: 2026-03-09

(1S)-1-(6-Bromopyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(6-Bromopyridin-3-yl)ethan-1-ol
• (1S)-1-(6-bromopyridin-3-yl)ethanol
• (S)-1-(6-bromopyridin-3-yl)ethan-1-ol
• EOS-61919
• 3-Pyridinemethanol, 6-bromo-α-methyl-, (S)- (9CI)

• Inchi： 1S/C7H8BrNO/c1-5(10)6-2-3-7(8)9-4-6/h2-5,10H,1H3/t5-/m0/s1
• InChI Key： QDOJZKXYIAXLDB-YFKPBYRVSA-N
• SMILES： BrC1=CC=C(C=N1)[C@H](C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1

Additional information on (1S)-1-(6-Bromopyridin-3-yl)ethan-1-ol

(1S)-1-(6-Bromopyridin-3-yl)ethan-1-ol (CAS No. 139163-63-6): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

(1S)-1-(6-Bromopyridin-3-yl)ethan-1-ol, with the CAS number 139163-63-6, is a chiral compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique structure, which includes a bromopyridine moiety and a chiral alcohol group. The combination of these functional groups imparts specific chemical and biological properties that make it an intriguing candidate for further research and development.

The synthesis of (1S)-1-(6-Bromopyridin-3-yl)ethan-1-ol has been extensively studied, with several methods reported in the literature. One of the most common approaches involves the asymmetric reduction of a corresponding ketone using chiral catalysts or reagents. For instance, a recent study published in the Journal of Organic Chemistry detailed an efficient and scalable method for the asymmetric reduction of 1-(6-bromopyridin-3-yl)ethanone using a chiral phosphoric acid catalyst. This method not only provided high yields but also excellent enantioselectivity, making it a valuable synthetic route for large-scale production.

In the context of pharmaceutical research, (1S)-1-(6-Bromopyridin-3-yl)ethan-1-ol has shown promise as a lead compound for the development of new drugs. Its bromopyridine moiety can serve as a bioisostere for other functional groups, potentially enhancing the potency and selectivity of drug candidates. Additionally, the chiral alcohol group can influence the pharmacokinetic properties of the molecule, such as solubility and metabolic stability. A study published in Medicinal Chemistry Research explored the use of (1S)-1-(6-Bromopyridin-3-yl)ethan-1-ol as a scaffold for designing inhibitors of protein kinases, which are important targets in cancer therapy. The results indicated that derivatives of this compound exhibited potent inhibitory activity against specific kinases, suggesting its potential as a starting point for further optimization.

Beyond its pharmaceutical applications, (1S)-1-(6-Bromopyridin-3-yl)ethan-1-ol has also found use in materials science. The bromopyridine functionality can be readily functionalized to introduce various substituents, making it suitable for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, utilized this compound as a building block for constructing conductive polymers with enhanced electronic properties. The resulting materials showed improved conductivity and stability, which could have implications for applications in organic electronics and energy storage devices.

The environmental impact of chemicals is an increasingly important consideration in their development and use. Studies on the environmental fate and toxicity of (1S)-1-(6-Bromopyridin-3-yl)ethan-1-ol are still limited but are essential to ensure its safe application. Preliminary assessments suggest that this compound has low toxicity to aquatic organisms and is biodegradable under certain conditions. However, more comprehensive studies are needed to fully understand its environmental behavior and potential risks.

In conclusion, (1S)-1-(6-Bromopyridin-3-yl)ethan-1-ol (CAS No. 139163-63-6) is a versatile compound with significant potential in various scientific and industrial applications. Its unique structure and chemical properties make it an attractive candidate for further research and development in pharmaceuticals, chemical synthesis, and materials science. As new methods for its synthesis and functionalization continue to emerge, it is likely that this compound will play an increasingly important role in advancing these fields.